Cas no 87988-69-0 (Glycine, N-ethyl-N-[(heptadecafluorooctyl)sulfonyl]-, methyl ester)

• Product name: Glycine, N-ethyl-N-[(heptadecafluorooctyl)sulfonyl]-, methyl ester
• CAS No: 87988-69-0
• MF: C₁₃H₁₀NO₄F₁₇S
• MW: 599.2606
• CID: 649508
• PubChem ID: 86229431

Glycine, N-ethyl-N-[(heptadecafluorooctyl)sulfonyl]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Glycine, N-ethyl-N-[(heptadecafluorooctyl)sulfonyl]-, methyl ester
• N-Ethyl-N-[(heptadecafluorooctyl)sulfonyl]glycine methyl ester
• NS00109648
• DTXSID20893299
• 87988-69-0

• Inchi： InChI=1S/C13H10F17NO4S/c1-3-31(4-5(32)35-2)36(33,34)13(29,30)11(24,25)9(20,21)7(16,17)6(14,15)8(18,19)10(22,23)12(26,27)28/h3-4H2,1-2H3
• InChI Key： YINRKAIEOIJBGL-UHFFFAOYSA-N
• SMILES： CCN(CC(=O)OC)S(=O)(=O)C(C(C(C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F

Computed Properties

• Exact Mass: 599.0059077g/mol
• Monoisotopic Mass: 599.0059077g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 22
• Heavy Atom Count: 36
• Rotatable Bond Count: 12
• Complexity: 922
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.1Ų
• XLogP3: 5.7